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Executive Summary

N-benzyl-N-ethyl-4-fluorobenzamide (CAS: 349129-55-1) is a tertiary benzamide derivative
characterized by a 4-fluorophenyl core coupled to an N-benzyl-N-ethyl amine moiety.[1][2][3][4]

While often utilized as a specialized building block in diversity-oriented synthesis (DOS) and
fragment-based drug discovery (FBDD), its structure exemplifies critical medicinal chemistry
principles: metabolic blocking via fluorination and conformational isomerism inherent to tertiary
amides.[5]

This guide provides a comprehensive technical analysis of the molecule’s physicochemical
profile, synthetic pathways, and analytical behavior, serving as a definitive reference for
researchers utilizing this scaffold in library generation or lead optimization.[5]

Chemical Identity & Physicochemical Profile
Nomenclature & Identifiers
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Parameter Detail

IUPAC Name N-benzyl-N-ethyl-4-fluorobenzamide

CAS Registry Number 349129-55-1

Molecular Formula Ci16H16FNO

Molecular Weight 257.31 g/mol

SMILES CCN(CC1=CC=CC=C1)C(=0)C2=CC=C(F)C=C
2

InChl Key KEIIVQNUZAOBHX-UHFFFAOYSA-N

Structural Analysis & Pharmacophore Features

The molecule comprises three distinct pharmacophoric elements designed to modulate
biological interaction and metabolic stability:

e 4-Fluorobenzoyl Core: The fluorine atom at the para-position acts as a metabolic blocker.[5]
In non-fluorinated analogues, the para-position is a primary site for Cytochrome P450-
mediated hydroxylation. Fluorine substitution prevents this oxidation while increasing
lipophilicity and maintaining a steric profile similar to hydrogen (Bioisosterism).[5]

o Tertiary Amide Linker: The N,N-disubstitution creates a tertiary amide that lacks a hydrogen
bond donor, increasing membrane permeability compared to secondary amides.[5] Crucially,
this linkage introduces rotamerism (discussed in Section 5).[5]

» N-Benzyl & N-Ethyl Groups: These hydrophobic appendages provide significant van der
Waals contact points, optimizing the molecule for hydrophobic pockets in GPCRs or enzyme
active sites.

Physicochemical Properties (Calculated)
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Property Value Implication

Highly lipophilic; likely high
cLogP ~3.6-3.9 blood-brain barrier (BBB)
permeability.[5]

Excellent membrane
TPSA 20.3 A2 permeability (Rule of 5
compliant).[5]

Increases bioavailability by

H-Bond Donors 0 ) ]

reducing desolvation penalty.

Amide carbonyl and Fluorine.
H-Bond Acceptors 2

[51[6]

Flexible scaffold, allowing
Rotatable Bonds 5

induced-fit binding.[5]

Synthetic Pathways

The synthesis of N-benzyl-N-ethyl-4-fluorobenzamide is most efficiently achieved via
nucleophilic acyl substitution. Two primary protocols are recommended depending on reagent
availability and scale.[5]

Protocol A: Acid Chloride Method (High Throughput)

This method is preferred for gram-scale synthesis due to its rapid kinetics and simple workup.

[5]
e Reagents: 4-Fluorobenzoyl chloride, N-ethylbenzylamine, Triethylamine (EtsN) or DIPEA.[5]
¢ Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).[5]

o Conditions: 0°C to Room Temperature (RT), 1-2 hours.

Protocol B: Carbodiimide Coupling (Library Scale)

Preferred when starting from the carboxylic acid to avoid handling moisture-sensitive acid
chlorides.[5]
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» Reagents: 4-Fluorobenzoic acid, N-ethylbenzylamine, EDC-HCI, HOBt (or HATU).[5]
e Solvent: DMF or DCM.

o Conditions: RT, 12—-24 hours.[5]

Visualizing the Synthesis Logic

4-Fluorobenzoic Acid Activation

\» Amide Coupling
//y (EDC/HOBt or HATU) —
N-benzyl-N-ethyl-4-fluorobenzamide
(Target)
\* Nucleophilic Acyl Substitution — >

(DCM, Et3N, 0°C)

N-Ethylbenzylamine

| DirectAttack ,,
4-Fluorobenzoyl Chloride

Click to download full resolution via product page

Figure 1: Convergent synthetic pathways illustrating the Acid Chloride (bottom) and
Carbodiimide Coupling (top) routes.[5]

Detailed Experimental Protocol (Acid Chloride
Route)

Objective: Synthesis of N-benzyl-N-ethyl-4-fluorobenzamide (1.0 g scale).

Materials:

4-Fluorobenzoyl chloride (1.0 eq)[5]

N-Ethylbenzylamine (1.1 eq)[5]

Triethylamine (1.5 eq)[5]

Dichloromethane (anhydrous)[5]

Procedure:
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Preparation: Charge a flame-dried round-bottom flask with N-ethylbenzylamine (1.1 eq) and
Triethylamine (1.5 eq) in anhydrous DCM (10 mL/qg).

Addition: Cool the solution to 0°C using an ice bath. Add 4-Fluorobenzoyl chloride (1.0 eq)
dropwise over 15 minutes to control the exotherm.[5]

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor via
TLC (Hexane:EtOAc 3:1); the product typically appears at R_f ~0.5.[5]

Workup: Quench with saturated NaHCOs solution. Extract the aqueous layer with DCM (3x).
[5] Wash combined organics with 1M HCI (to remove unreacted amine), water, and brine.[5]

Purification: Dry over anhydrous MgSOa4, filter, and concentrate in vacuo. If necessary, purify
via flash column chromatography (SiO2z, 0—-20% EtOAc in Hexanes).[5]

Self-Validating Check: The crude product should be a viscous oil or low-melting solid. If the
smell of acid chloride persists, the reaction is incomplete.[5]

Analytical Characterization & Rotamerism

Researchers analyzing this compound by NMR must be aware of amide rotamerism.[5] Due to
the partial double-bond character of the C-N amide bond, rotation is restricted.[5] Since the
nitrogen is substituted with two different groups (ethyl and benzyl), two distinct conformers ( cis
and trans relative to the carbonyl oxygen) exist in equilibrium on the NMR timescale.[5]

Expected *H NMR Signatures (CDClIs, 400 MHz)

o Aromatic Region (6.9 — 7.6 ppm):

o 4-Fluorophenyl: Two multiplets (AA'BB' system) due to H-°F coupling.[5]
o Benzyl Phenyl: Multiplet integrating to 5 protons.[5]

e Benzylic Protons (~4.5 — 4.8 ppm):

o Typically appear as two sets of singlets (or broadened singlets) due to rotamers.[5] The
ratio depends on the steric bulk difference between the ethyl and benzyl groups.[5]
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o Ethyl Group:
o -CHz- (~3.2 — 3.5 ppm): Two sets of quartets.[5]
o -CHs (~1.1 — 1.3 ppm): Two sets of triplets.[5]

Note: To coalesce these peaks into single signals, Variable Temperature (VT) NMR at >60°C is
required.

Mass Spectrometry

e lonization: ESI (+)
e Parent lon: [M+H]* = 258.13[5]

o Fragmentation: Loss of the benzyl group (91 m/z) or the 4-fluorobenzoyl cation (123 m/z) are
common diagnostic fragments.[5]

Structural Activity Relationship (SAR) Context

While specific biological targets vary by research program, this scaffold is relevant in several
therapeutic areas:

o TRPV1 Antagonists: The N-benzylbenzamide core is a known pharmacophore for Vanilloid
receptor modulation.[5]

» Monoamine Oxidase B (MAO-B) Inhibitors: Fluorinated benzylamides often show selectivity
for MAO-B due to the specific shape of the enzyme's entrance cavity.[5]

o Metabolic Stability: The 4-fluoro substituent significantly extends half-life (

) compared to the unsubstituted benzamide.[5]
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N-benzyl-N-ethyl-4-fluorobenzamide
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Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional role of each
structural component.

Safety & Handling (SDS Highlights)
» Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.[5][7]
o H319: Causes serious eye irritation.[5][7]
o H335: May cause respiratory irritation.[5][7]
e Handling: Use in a chemical fume hood.[5] Wear nitrile gloves and safety glasses.[5]

o Storage: Store at room temperature (RT) in a tightly sealed container. The compound is
stable but should be kept away from strong oxidizing agents.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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